3-[(1-Methylcycloheptyl)amino]propane-1-sulfonic acid

• CAS No.: 819863-19-9
• Molecular Formula: C11H23NO3S
• Molecular Weight: 249.37 g/mol
• IUPAC Name: 3-[(1-methylcycloheptyl)amino]propane-1-sulfonic acid
• InChI: InChI=1S/C11H23NO3S/c1-11(7-4-2-3-5-8-11)12-9-6-10-16(13,14)15/h12H,2-10H2,1H3,(H,13,14,15)
• InChI Key: QXDYMVCHLUHFDU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCCC1)NCCCS(=O)(=O)O

Description

3-[(1-Methylcycloheptyl)amino]propane-1-sulfonic acid is a useful research compound. Its molecular formula is C11H23NO3S and its molecular weight is 249.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,3-propanesultone (4.3 g, 35 mmol) in toluene (10 mL) was added dropwise to a the crude solution of 1-methyl-1-cycloheptylamine in MTBK (total volume 30 mL). The mixture was heated to reflux for 18 hours then was cooled to room temperature. The solid was collected by suction filtration, rinsed with acetone (2×5 mL). The solid was dried overnight at 45° C. in the vacuum oven. The title compound was obtained as a fine white solid (7.77 g, 31.2 mmol, 80% overall yield). 1H NMR (500 MHz, D2O) δ 1.27 (s, 3H), 1.40-1.60 (m, 8H), 1.71-1.81 (m, 4H), 2.00-2.06 (m, 2H), 2.95 (t, J=6.3 Hz, 2H), 3.13 (t, J=7.1 Hz, 2H); 13C NMR (125 MHz, D2O) δ 22.0, 22.1, 23.3, 29.5, 37.1, 40.0, 48.3, 64.0; ES-MS 250(M+H)